Cas no 1934417-32-9 (tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

Tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a protected derivative of 1,2,3,4-tetrahydroisoquinoline, featuring a bromo substituent at the 5-position and a methyl group at the 7-position. The tert-butyloxycarbonyl (Boc) group at the 2-position enhances stability and facilitates selective deprotection under mild acidic conditions, making it a valuable intermediate in organic synthesis and medicinal chemistry. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly useful in the preparation of pharmacologically active molecules, including CNS-targeting agents, due to the tetrahydroisoquinoline scaffold's prevalence in bioactive compounds. Its crystalline nature ensures consistent purity and handling.
tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure
1934417-32-9 structure
Product Name:tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
CAS No:1934417-32-9
MF:C15H20BrNO2
MW:326.228803634644
CID:5221259
PubChem ID:130623464
Update Time:2025-10-28

tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxylic acid, 5-bromo-3,4-dihydro-7-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Inchi: 1S/C15H20BrNO2/c1-10-7-11-9-17(14(18)19-15(2,3)4)6-5-12(11)13(16)8-10/h7-8H,5-6,9H2,1-4H3
    • InChI Key: APVHVIFRDSLZKP-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(Br)=CC(C)=C2)CCN1C(OC(C)(C)C)=O

tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Related Literature

Additional information on tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1934417-32-9): A Versatile Building Block in Modern Organic Synthesis

The compound tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1934417-32-9) is a highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydroisoquinoline core and the bromo substituent, make it a pivotal building block for the synthesis of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions in the field of organic chemistry is: "What are the applications of tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate?" This compound is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing carbon-carbon and carbon-nitrogen bonds. Its bromo group serves as an excellent leaving group, enabling further functionalization. Additionally, the tert-butyl carboxylate moiety provides steric protection, enhancing the stability of the molecule during synthetic transformations.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their presence in bioactive natural products and pharmaceuticals. For instance, compounds like tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are explored for their role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. The methyl substitution at the 7-position further diversifies its reactivity, making it a versatile scaffold for medicinal chemistry.

Another trending topic in the scientific community is the use of sustainable synthetic methods. Researchers are investigating greener approaches to synthesize tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, such as employing catalytic C-H activation or flow chemistry. These methods align with the global push toward green chemistry and reduce the environmental footprint of chemical manufacturing. The compound's compatibility with these innovative techniques underscores its relevance in modern synthetic strategies.

From an SEO perspective, keywords like "tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate synthesis" and "CAS 1934417-32-9 applications" are frequently queried by professionals seeking detailed information. This reflects the compound's growing importance in academia and industry. Its high purity and well-characterized properties make it a reliable choice for laboratories focused on precision chemistry.

In conclusion, tert-butyl 5-bromo-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1934417-32-9) stands out as a multifaceted reagent in organic synthesis. Its applications span from drug discovery to material science, and its adaptability to cutting-edge synthetic methodologies ensures its continued prominence in research. As the scientific community advances, this compound will likely remain a cornerstone for innovative chemical solutions.

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